Cas no 717830-99-4 (2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol)

• Product Name: 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol
• CAS No: 717830-99-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 3079825
• PubChem ID: 2974981
• Update Time: 2025-06-10

2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol Chemical and Physical Properties

Names and Identifiers

• 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol
• 2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)butan-1-ol
• CS-0317276
• AKOS000285008
• 2-[(1,3-benzodioxol-5-ylmethyl)amino]butan-1-ol
• BAS 07017751
• BBL000130
• 2-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}butan-1-ol
• 2-(1,3-benzodioxol-5-ylmethylamino)butan-1-ol
• SDB83099
• 2-[(2h-1,3-benzodioxol-5-ylmethyl)amino]butan-1-ol
• 2-[(Benzo[1,3]dioxol-5-ylmethyl)-amino]-butan-1-ol
• 717830-99-4
• VS-00457
• STK510825

• MDL： MFCD06006448
• Inchi： 1S/C12H17NO3/c1-2-10(7-14)13-6-9-3-4-11-12(5-9)16-8-15-11/h3-5,10,13-14H,2,6-8H2,1H3
• InChI Key： BAGYVQMSXHKUFC-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC(CO)CC

Computed Properties

• Exact Mass: 223.12084340Da
• Monoisotopic Mass: 223.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol Security Information

• HazardClass：IRRITANT

Additional information on 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol

2-[(1,3-Benzodioxol-5-ylmethyl)amino]-1-butanol (CAS No. 717830-99-4): A Comprehensive Overview

2-[(1,3-Benzodioxol-5-ylmethyl)amino]-1-butanol (CAS No. 717830-99-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of butanol with a unique benzodioxole moiety. The presence of this functional group imparts distinct chemical and biological properties, making it a valuable candidate for various research and development applications.

The benzodioxole ring system is known for its ability to modulate biological activity through interactions with specific receptors and enzymes. In the case of 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol, the compound's structure suggests potential applications in the development of novel therapeutic agents. Recent studies have explored its interactions with various biological targets, including neurotransmitter receptors and ion channels, which are crucial for understanding its pharmacological profile.

One of the key areas of interest in the study of 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol is its potential as a lead compound in the development of drugs for neurological disorders. Research has shown that compounds with similar structures can exhibit neuroprotective effects, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The benzodioxole moiety is particularly noteworthy for its ability to cross the blood-brain barrier, enhancing the compound's bioavailability and efficacy in central nervous system (CNS) disorders.

In addition to its potential therapeutic applications, 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol has been studied for its role in modulating cellular signaling pathways. Studies have demonstrated that this compound can influence the activity of specific kinases and phosphatases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This makes it a valuable tool for researchers investigating the molecular mechanisms underlying various diseases.

The synthesis of 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol involves a series of well-defined chemical reactions. The process typically begins with the preparation of the benzodioxole ring system, followed by functionalization to introduce the amino and butanol groups. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize each step in the process. Recent advancements in synthetic methodologies have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development projects.

The physicochemical properties of 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol have been extensively characterized. It is a white crystalline solid with a melting point ranging from 80°C to 85°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in a variety of experimental settings, including cell culture studies and animal models.

In terms of safety and handling, 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store the compound at room temperature away from direct sunlight and moisture. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

Recent advancements in computational chemistry have also contributed to our understanding of 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol. Molecular modeling studies have provided insights into its conformational flexibility and binding interactions with target proteins. These computational tools have been instrumental in guiding the design of more potent and selective derivatives of this compound.

The future prospects for 2-[(1,3-benzodioxol-5-ylmethyl)amino]-1-butanol are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this field. As our understanding of this compound deepens, it is likely that new therapeutic opportunities will emerge, contributing to advancements in healthcare.